Cas no 2877707-62-3 (ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 2877707-62-3
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 5309456
• PubChem ID: 165433643
• Update Time: 2025-07-19

ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2877707-62-3
• AKOS040882527
• ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate
• F6807-6980
• Ethyl 4-[2-(1,1-dimethylethyl)-4-pyrimidinyl]-1-piperazinecarboxylate

• Inchi： 1S/C15H24N4O2/c1-5-21-14(20)19-10-8-18(9-11-19)12-6-7-16-13(17-12)15(2,3)4/h6-7H,5,8-11H2,1-4H3
• InChI Key： BFMKEBWEZGJZDG-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C2C=CN=C(C(C)(C)C)N=2)CC1

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 410.2±35.0 °C(Predicted)
• pka: 7.84±0.31(Predicted)

Additional information on ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate

Ethyl 4-(2-tert-Butylpyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 2877707-62-3): A Comprehensive Overview

Ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 2877707-62-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate consists of a piperazine ring substituted with a tert-butylpyrimidine moiety and an ethyl ester group. The tert-butyl substituent on the pyrimidine ring provides enhanced stability and lipophilicity, which are crucial for improving the pharmacokinetic properties of the compound. The ethyl ester group, on the other hand, can be readily hydrolyzed to form the corresponding carboxylic acid, making this compound an attractive prodrug candidate.

Recent studies have highlighted the potential of ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent activity against specific neurotransmitter receptors, suggesting that ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate may have similar properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively modulates serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential as a therapeutic agent, ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate is also a valuable intermediate in the synthesis of more complex molecules. Its unique structure allows for facile functionalization and derivatization, making it an essential building block in combinatorial chemistry and high-throughput screening. This versatility has led to its widespread use in drug discovery programs aimed at identifying novel compounds with improved efficacy and safety profiles.

The synthesis of ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate typically involves a multi-step process that begins with the formation of the tert-butylpyrimidine moiety. This is followed by coupling with piperazine and subsequent esterification to form the final product. Recent advancements in synthetic methodologies have made this process more efficient and cost-effective, further enhancing the compound's appeal as a research tool and pharmaceutical intermediate.

In terms of safety and handling, ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate should be stored under appropriate conditions to maintain its stability and purity. It is important to follow standard laboratory practices when handling this compound to ensure both personal safety and the integrity of experimental results.

The future prospects for ethyl 4-(2-tert-butylpyrimidin-4-yl)piperazine-1-carboxylate are promising. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.